H-His-Ala-OH
H-His-Ala-OH
Histidinyl-alanine, also known as H-a dipeptide or his-ala, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Histidinyl-alanine is soluble (in water) and a weakly acidic compound (based on its pKa). Histidinyl-alanine has been primarily detected in feces.
Brand Name:
Vulcanchem
CAS No.:
16874-75-2
VCID:
VC21010835
InChI:
InChI=1S/C9H14N4O3/c1-5(9(15)16)13-8(14)7(10)2-6-3-11-4-12-6/h3-5,7H,2,10H2,1H3,(H,11,12)(H,13,14)(H,15,16)
SMILES:
CC(C(=O)O)NC(=O)C(CC1=CN=CN1)N
Molecular Formula:
C9H14N4O3
Molecular Weight:
226.23 g/mol
H-His-Ala-OH
CAS No.: 16874-75-2
Cat. No.: VC21010835
Molecular Formula: C9H14N4O3
Molecular Weight: 226.23 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Histidinyl-alanine, also known as H-a dipeptide or his-ala, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Histidinyl-alanine is soluble (in water) and a weakly acidic compound (based on its pKa). Histidinyl-alanine has been primarily detected in feces. |
|---|---|
| CAS No. | 16874-75-2 |
| Molecular Formula | C9H14N4O3 |
| Molecular Weight | 226.23 g/mol |
| IUPAC Name | 2-[[2-amino-3-(1H-imidazol-5-yl)propanoyl]amino]propanoic acid |
| Standard InChI | InChI=1S/C9H14N4O3/c1-5(9(15)16)13-8(14)7(10)2-6-3-11-4-12-6/h3-5,7H,2,10H2,1H3,(H,11,12)(H,13,14)(H,15,16) |
| Standard InChI Key | FRJIAZKQGSCKPQ-UHFFFAOYSA-N |
| Isomeric SMILES | C[C@@H](C(=O)[O-])NC(=O)[C@H](CC1=CN=CN1)[NH3+] |
| SMILES | CC(C(=O)O)NC(=O)C(CC1=CN=CN1)N |
| Canonical SMILES | CC(C(=O)O)NC(=O)C(CC1=CN=CN1)N |
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